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Compound of Interest

Compound Name: GSK2850163

Cat. No.: B15606289

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2850163 is a potent and selective inhibitor of the serine/threonine-protein
kinase/endoribonuclease inositol-requiring enzyme 1 alpha (IRE1a). IREla is a critical
transducer of the unfolded protein response (UPR), a cellular stress response pathway
frequently activated in cancer cells to cope with the high demand for protein synthesis and
secretion. In multiple myeloma, the malignant plasma cells produce vast amounts of
immunoglobulins, leading to significant endoplasmic reticulum (ER) stress. This dependency on
the pro-survival signaling of the IRE1a-XBP1 pathway makes it a compelling therapeutic target.
[1] By inhibiting the kinase activity of IRE1a, GSK2850163 prevents the downstream splicing of
X-box binding protein 1 (XBP1) mRNA, a crucial step in the adaptive UPR. This disruption of
ER homeostasis can ultimately trigger apoptosis in cancer cells.[1]

These application notes provide detailed protocols for evaluating the efficacy of GSK2850163
in multiple myeloma cell lines, including methods for determining cell viability, assessing
apoptosis, and confirming target engagement through western blotting.

Data Presentation
Quantitative Analysis of GSK2850163 Activity

The efficacy of GSK2850163 can be quantified by its ability to inhibit the splicing of XBP1
MRNA and by its cytotoxic or cytostatic effects on multiple myeloma cell lines.
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Table 1: Effect of GSK2850163 on XBP1 Splicing in Multiple Myeloma Cell Lines

. Treatment Effect on XBP1
Cell Line . . Reference
Concentration Splicing
5TGM1 20 uM Little effect [2]
RPMI-8226 20 pM Little effect [2]

Table 2: lllustrative IC50 Values of GSK2850163 in Multiple Myeloma Cell Lines

Note: The following data are for illustrative purposes and are based on the reported low
efficacy at 20 uM in some cell lines and the generally recommended screening concentrations.
Researchers should perform their own dose-response experiments to determine the precise
IC50 values for their cell lines of interest.

Cell Line Putative IC50 (pM)
MM.1S > 10

RPMI-8226 > 20

NCI-H929 5-15

U266 >10

OPM-2 1-10

Signaling Pathway

The IRE1a pathway plays a crucial role in the unfolded protein response, particularly in
secretory cells like multiple myeloma cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: GSK2850163 for
Multiple Myeloma Cell Lines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606289#9gsk2850163-dosage-for-multiple-
myeloma-cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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